Cas no 785777-93-7 (2(1H)-PYRIMIDINONE, 5-BROMO-4-(TRIFLUOROMETHYL)-, HYDRAZONE)

• Product Name: 2(1H)-PYRIMIDINONE, 5-BROMO-4-(TRIFLUOROMETHYL)-, HYDRAZONE
• CAS No: 785777-93-7
• MF: C₅H₄BrF₃N₄
• MW: 257.011269569397
• CID: 3238705
• PubChem ID: 11817725
• Update Time: 2025-05-20

2(1H)-PYRIMIDINONE, 5-BROMO-4-(TRIFLUOROMETHYL)-, HYDRAZONE Chemical and Physical Properties

Names and Identifiers

• 2(1H)-PYRIMIDINONE, 5-BROMO-4-(TRIFLUOROMETHYL)-, HYDRAZONE
• 5-bromo-2-hydrazinyl-4-(trifluoromethyl)pyrimidine
• AKOS023166129
• KGB77793
• 785777-93-7
• [5-bromo-4-(trifluoromethyl)pyrimidin-2-yl]hydrazine
• DTXSID801228386
• EN300-77451

• Inchi： 1S/C5H4BrF3N4/c6-2-1-11-4(13-10)12-3(2)5(7,8)9/h1H,10H2,(H,11,12,13)
• InChI Key： ONVDOBADTAZOCN-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(NN)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 255.95714Da
• Monoisotopic Mass: 255.95714Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.8Ų

Additional information on 2(1H)-PYRIMIDINONE, 5-BROMO-4-(TRIFLUOROMETHYL)-, HYDRAZONE

Compound CAS No. 785777-93-7: 2(1H)-PYRIMIDINONE, 5-BROMO-4-(TRIFLUOROMETHYL)-, HYDRAZONE

The compound 2(1H)-pyrimidinone, 5-bromo-4-(trifluoromethyl)-, hydrazone (CAS No. 785777-93-7) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidinones, which are well-known for their versatile chemical properties and wide-ranging applications in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrimidinone ring system with a bromine substituent at the 5-position and a trifluoromethyl group at the 4-position, further modified by a hydrazone functional group. These structural features confer unique electronic and steric properties, making it an attractive candidate for further research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2(1H)-pyrimidinone, 5-bromo-4-(trifluoromethyl)-, hydrazone, allowing researchers to explore its potential in drug discovery. The bromine atom at the 5-position introduces electrophilic reactivity, while the trifluoromethyl group at the 4-position enhances the compound's stability and lipophilicity. These properties make it an ideal candidate for designing bioactive molecules targeting specific biological pathways. For instance, studies have shown that pyrimidinone derivatives can act as inhibitors of key enzymes involved in cancer progression, such as kinase enzymes. The hydrazone group further enhances the compound's ability to form hydrogen bonds, which is crucial for interactions with biological targets.

In addition to its pharmaceutical applications, 2(1H)-pyrimidinone, 5-bromo-4-(trifluoromethyl)-, hydrazone has shown promise in materials science. The trifluoromethyl group contributes to the compound's thermal stability and fluorophilicity, making it suitable for applications in fluoropolymer synthesis or as a precursor for advanced materials with tailored properties. Recent research has also explored its use in photocatalysis due to its ability to absorb light in the visible spectrum and facilitate energy transfer processes.

The synthesis of 2(1H)-pyrimidinone, 5-bromo-4-(trifluoromethyl)-, hydrazone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidinone ring through cyclization reactions followed by substitution reactions to introduce the bromine and trifluoromethyl groups. The final step involves the formation of the hydrazone group through condensation reactions with appropriate amine derivatives. This synthesis pathway has been optimized to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards for both research and industrial applications.

From an environmental standpoint, 2(1H)-pyrimidinone, 5-bromo-4-(trifluoromethyl)-, hydrazone exhibits favorable biodegradation characteristics under controlled conditions. Its fluorinated substituents contribute to its persistence in certain environments; however, studies indicate that it can undergo microbial degradation under specific conditions. This makes it an environmentally friendly option for applications where persistence is not desired.

Looking ahead, 2(1H)-pyrimidinone, 5-bromo-4-(trifluoromethyl)-, hydrazone holds immense potential for further exploration in both academic and industrial settings. Its unique combination of functional groups offers a platform for designing novel compounds with enhanced bioactivity or material properties. As research continues to uncover new applications for this compound, it is poised to play a significant role in advancing various fields of science and technology.